Cas no 263349-73-1 (4-Bromo-3-fluorobenzenesulfonamide)

4-Bromo-3-fluorobenzenesulfonamide is a sulfonamide derivative featuring both bromo and fluoro substituents on the benzene ring, enhancing its reactivity and utility in organic synthesis. This compound serves as a versatile intermediate in pharmaceutical and agrochemical research, particularly in the development of sulfonamide-based inhibitors and bioactive molecules. The presence of bromine and fluorine atoms allows for further functionalization via cross-coupling reactions or nucleophilic substitutions, making it valuable for structure-activity relationship studies. Its well-defined structure and high purity ensure consistent performance in synthetic applications. Suitable for use under controlled conditions, it is commonly employed in medicinal chemistry and material science research.
4-Bromo-3-fluorobenzenesulfonamide structure
263349-73-1 structure
Product Name:4-Bromo-3-fluorobenzenesulfonamide
CAS No:263349-73-1
MF:C6H5BrFNO2S
MW:254.076802968979
MDL:MFCD03094292
CID:67334
PubChem ID:2778404
Update Time:2025-05-27

4-Bromo-3-fluorobenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-3-fluorobenzenesulphonamide
    • 4-Bromo-3-fluorobenzenesulfonamide
    • 4-bromo-3-fluoro-benzenesulfonamide
    • Benzenesulfonamide, 4-bromo-3-fluoro-
    • 4-bromo-3-fluorobenzene-1-sulfonamide
    • PubChem11766
    • KSC494K5B
    • QTICZSSQSQDJEX-UHFFFAOYSA-N
    • SBB101350
    • WT1894
    • VF10192
    • SY021826
    • Q481
    • BC003609
    • AB1005524
    • AB0017612
    • ST2418191
    • Z1263543317
    • J-514719
    • AM20060579
    • FT-0602611
    • J-016386
    • 263349-73-1
    • SCHEMBL1512006
    • EN300-271009
    • DS-11618
    • A24252
    • AKOS005259736
    • MFCD03094292
    • DTXSID30380908
    • CS-W014614
    • FT-0617818
    • 3-Fluoro-4-bromobenzenesulfonamide
    • 672-157-9
    • MDL： MFCD03094292
    • Inchi： 1S/C6H5BrFNO2S/c7-5-2-1-4(3-6(5)8)12(9,10)11/h1-3H,(H2,9,10,11)
    • InChI Key： QTICZSSQSQDJEX-UHFFFAOYSA-N
    • SMILES： BrC1C=CC(=CC=1F)S(N)(=O)=O

Computed Properties

  • Exact Mass: 252.92100
  • Monoisotopic Mass: 252.921
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.6
  • Topological Polar Surface Area: 68.5

Experimental Properties

  • Color/Form: solid
  • Density: 1.83
  • Melting Point: 137-141 °C (lit.)
  • Boiling Point: 360.1°C at 760 mmHg
  • Flash Point: 171.6°C
  • Refractive Index: 1.485
  • PSA: 68.54000
  • LogP: 3.01670
  • Solubility: Not determined

4-Bromo-3-fluorobenzenesulfonamide Security Information

  • Signal Word：Warning
  • Hazard Statement： H315-H319-H335
  • Warning Statement： P261-P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 22-36/37/38
  • Safety Instruction： S22-S36/37
  • Hazardous Material Identification： Xi
  • PackingGroup：I
  • Storage Condition：Sealed in dry,Room Temperature
  • Risk Phrases：R22
  • Packing Group：I
  • Safety Term：S22;S36/37

4-Bromo-3-fluorobenzenesulfonamide Customs Data

  • HS CODE：2935009090
  • Customs Data：

    China Customs Code:

    2935009090

    Overview:

    2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%

4-Bromo-3-fluorobenzenesulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
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4-Bromo-3-fluorobenzenesulphonamide
 263349-73-1 95%
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 $189.00 2023-09-02
Alichem
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4-Bromo-3-fluorobenzenesulphonamide
 263349-73-1 95%
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Fluorochem
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 263349-73-1 97%
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 ￡10.00 2022-03-01
Fluorochem
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4-Bromo-3-fluorobenzenesulfonamide
 263349-73-1 97%
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 ￡21.00 2022-03-01
Fluorochem
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4-Bromo-3-fluorobenzenesulfonamide
 263349-73-1 97%
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 ￡36.00 2022-03-01
Fluorochem
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4-Bromo-3-fluorobenzenesulfonamide
 263349-73-1 97%
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 ￡89.00 2022-03-01
Apollo Scientific
PC5418-5g
4-Bromo-3-fluorobenzenesulphonamide
 263349-73-1 98%
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 £40.00 2024-05-25
Apollo Scientific
PC5418-25g
4-Bromo-3-fluorobenzenesulphonamide
 263349-73-1 98%
25g
￡125.00 2023-04-18
Apollo Scientific
PC5418-100g
4-Bromo-3-fluorobenzenesulphonamide
 263349-73-1 98%
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￡375.00 2023-04-18
abcr
AB180848-5 g
4-Bromo-3-fluorobenzenesulfonamide, 97%; .
 263349-73-1 97%
5g
 €99.80 2023-05-07

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